Ethyl 1-(3-methoxy propyl)piperidin-4-carboxylate

• Molecular Formula: C12H23NO3
• Molecular Weight: 229.32 g/mol
• IUPAC Name: ethyl 1-(3-methoxypropyl)piperidine-4-carboxylate
• InChI: InChI=1S/C12H23NO3/c1-3-16-12(14)11-5-8-13(9-6-11)7-4-10-15-2/h11H,3-10H2,1-2H3
• InChI Key: GGSUKSABEQCBRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCCOC

Description

Ethyl 1-(3-methoxy propyl)piperidin-4-carboxylate is a useful research compound. Its molecular formula is C12H23NO3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl isonipecotate (22.0 grams, 140 mmol) in acetonitrile (250 mL) at room temperature was added cesium carbonate (97 grams, 298 mmol) followed by 1-bromo-3-methoxypropane (20 mL, 154 mmol) and the reaction mixture was heated to reflux for 4 hours. The reaction mixture was cooled to room temperature and filtered through a small pad of celite. The volatiles were removed under reduced pressure to obtain ethyl 1-(3-methoxy propyl)piperidin-4-carboxylate (31.0 grams).